Cas no 808764-41-2 (3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE)

3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE structure
808764-41-2 structure
Product name:3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
CAS No:808764-41-2
MF:C8H9F3N2O2
MW:222.164472341537
MDL:MFCD03424489
CID:986181
PubChem ID:2778966

3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

    • 3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
    • 2,2,2-Trifluoro-1-(3-isocyanato-1-piperidinyl)ethanone
    • N-(Trifluoroacetyl)piperidine-3-isocyanate
    • DTXSID401001338
    • 808764-41-2
    • 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one
    • 3-isocyanato-1-(trifluoroacetyl)piperidine, AldrichCPR
    • SCHEMBL3058513
    • MFCD03424489
    • GWKIESDMPBYSIK-UHFFFAOYSA-N
    • 2,2,2-trifluoro-1-(3-isocyanatopiperidin-1-yl)ethanone
    • AKOS015853802
    • 2,2,2-Trifluoro-1-(3-isocyanatopiperidin-1-yl)ethan-1-one, 1-(Trifluoroacetyl)piperidin-3-yl isocyanate
    • DB-127349
    • MDL: MFCD03424489
    • Inchi: InChI=1S/C8H9F3N2O2/c9-8(10,11)7(15)13-3-1-2-6(4-13)12-5-14/h6H,1-4H2
    • InChI Key: GWKIESDMPBYSIK-UHFFFAOYSA-N
    • SMILES: C1CC(CN(C1)C(=O)C(F)(F)F)N=C=O

Computed Properties

  • Exact Mass: 222.062
  • Monoisotopic Mass: 222.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų
  • XLogP3: 2.1

3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
I809165-10mg
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2
10mg
$ 65.00 2022-06-04
Apollo Scientific
PC9567-10g
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2 95+%
10g
£1520.00 2025-02-22
Fluorochem
010576-5g
N-(Trifluoroacetyl)piperidine-3-isocyanate
808764-41-2 97%
5g
£550.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007310-1g
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2
1g
3640.0CNY 2021-07-13
Apollo Scientific
PC9567-1g
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2 95+%
1g
£240.00 2025-02-22
Apollo Scientific
PC9567-5g
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2 95+%
5g
£881.00 2025-02-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007310-1g
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2
1g
3640CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
007310-500mg
3-Isocyanato-1-(trifluoroacetyl)piperidine
808764-41-2
500mg
2031.0CNY 2021-07-13
abcr
AB170042-1g
3-Isocyanato-1-(trifluoroacetyl)piperidine; .
808764-41-2
1g
€216.20 2025-02-17
abcr
AB170042-1 g
3-Isocyanato-1-(trifluoroacetyl)piperidine; .
808764-41-2
1g
€216.20 2023-06-23

3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE Related Literature

Additional information on 3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE

测试

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Amadis Chemical Company Limited
(CAS:808764-41-2)3-ISOCYANATO-1-(TRIFLUOROACETYL)PIPERIDINE
A1179515
Purity:99%/99%
Quantity:1g/5g
Price ($):386.0/1517.0